Cas no 22302-09-6 (1-Naphthalenesulfonicacid, aluminum salt (3:1))

1-Naphthalenesulfonicacid, aluminum salt (3:1) structure
22302-09-6 structure
Product Name:1-Naphthalenesulfonicacid, aluminum salt (3:1)
CAS No:22302-09-6
MF:C30H21AlO9S3
MW:648.658883810043
CID:289682
PubChem ID:19799935
Update Time:2025-04-19

1-Naphthalenesulfonicacid, aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonicacid, aluminum salt (3:1)
    • Aluminium tri(1-naphthalenesulfonate)
    • Aluminium tri(naphthalene-1-sulphonate)
    • aluminum trinaphthalene-1-sulfonate
    • Aluminum tri(naphthalene-1-sulfonate)
    • NS00084671
    • EINECS 244-898-4
    • 22302-09-6
    • Inchi: 1S/3C10H8O3S.Al/c3*11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10;/h3*1-7H,(H,11,12,13);/q;;;+3/p-3
    • InChI Key: ZGGTXWJUABLXKA-UHFFFAOYSA-K
    • SMILES: S(C1C=CC=C2C=CC=CC2=1)(=O)(=O)[O-].S(C1C=CC=C2C=CC=CC2=1)(=O)(=O)[O-].S(C1C=CC=C2C=CC=CC2=1)(=O)(=O)[O-].[Al+3]

Computed Properties

  • Exact Mass: 648.01633
  • Monoisotopic Mass: 462.431105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 16
  • Complexity: 344
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 171.6
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd